Cas no 876-74-4 (8-Bromo-4-cinnolinol)

• Product Name: 8-Bromo-4-cinnolinol
• CAS No: 876-74-4
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• CID: 884175
• PubChem ID: 270906
• Update Time: 2025-04-19

8-Bromo-4-cinnolinol Chemical and Physical Properties

Names and Identifiers

• 8-bromo-1H-cinnolin-4-one
• UNII-BA35M58RJ2
• AT38989
• NSC-114066
• NSC114066
• NSC 114066
• 876-74-4
• 8-Bromo-4-cinnolinol
• SCHEMBL20443616
• 8-bromocinnolin-4-ol
• 8-bromocinnolin-4(1h)-one
• BA35M58RJ2
• DTXSID60236505
• 4-CINNOLINOL, 8-BROMO-

• Inchi： 1S/C8H5BrN2O/c9-6-3-1-2-5-7(12)4-10-11-8(5)6/h1-4H,(H,11,12)
• InChI Key： SIGFMNHXOPEYQN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(C=NNC=21)=O

Computed Properties

• Exact Mass: 223.95853g/mol
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.5Ų